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Compound of Interest

Compound Name: (2E,9Z)-octadecadienoyl-CoA

Cat. No.: B15549870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical standards of

(2E,9Z)-octadecadienoyl-CoA, a polyunsaturated fatty acyl-CoA involved in various metabolic

pathways. These guidelines are intended to assist researchers in the accurate quantification

and characterization of this important biomolecule.

Physicochemical Properties and Handling
(2E,9Z)-Octadecadienoyl-CoA is a long-chain fatty acyl-coenzyme A derivative. Due to its

amphipathic nature and the presence of double bonds, it is susceptible to oxidation and

degradation. Proper handling and storage are critical to maintain its integrity as an analytical

standard.

Table 1: Physicochemical Properties of (2E,9Z)-Octadecadienoyl-CoA
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Property Value Source

Molecular Formula C₃₉H₆₆N₇O₁₇P₃S MedChemExpress[1]

Molecular Weight 1029.96 g/mol MedChemExpress[1]

Appearance
White to off-white solid (typical

for long-chain acyl-CoAs)
General Knowledge

Solubility

Soluble in aqueous buffers (pH

6-8) and organic solvents like

methanol and acetonitrile.

General Knowledge

Storage Conditions

Store as a solid or in solution

at -80°C. Protect from light and

moisture. Avoid repeated

freeze-thaw cycles.

Alfa Chemistry[2]

Synthesis and Purification
The chemical synthesis of (2E,9Z)-octadecadienoyl-CoA can be achieved by coupling

(2E,9Z)-octadecadienoic acid with coenzyme A. Several methods can be employed for the

acylation of coenzyme A, including the use of acyl imidazoles or N-hydroxysuccinimide esters

of the fatty acid. Purification is typically performed using reverse-phase high-performance liquid

chromatography (RP-HPLC).

General Synthesis Protocol (Acyl Imidazole Method)
This protocol is a general guideline and may require optimization.

Activation of (2E,9Z)-Octadecadienoic Acid: Dissolve (2E,9Z)-octadecadienoic acid in an

anhydrous aprotic solvent (e.g., tetrahydrofuran). Add N,N'-carbonyldiimidazole in a 1:1

molar ratio and stir at room temperature until the reaction is complete (monitored by TLC or

LC-MS).

Coupling with Coenzyme A: Prepare a solution of coenzyme A (trilithium salt) in an aqueous

buffer (e.g., 0.1 M sodium bicarbonate, pH 8.0). Add the activated fatty acid solution

dropwise to the coenzyme A solution while stirring vigorously on ice.
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Reaction Monitoring and Quenching: Monitor the progress of the reaction by RP-HPLC.

Once the reaction is complete, quench any remaining activated fatty acid by adding a small

amount of a primary amine (e.g., Tris buffer).

Purification: Purify the (2E,9Z)-octadecadienoyl-CoA from the reaction mixture using

preparative RP-HPLC with a C18 column. Use a gradient of acetonitrile in an aqueous buffer

(e.g., ammonium acetate or triethylammonium acetate) as the mobile phase.

Lyophilization and Storage: Collect the fractions containing the pure product, pool them, and

lyophilize to obtain the final product as a solid. Store the purified standard at -80°C.

(2E,9Z)-Octadecadienoic Acid

Acyl Imidazole Intermediate

Activation

N,N'-Carbonyldiimidazole Coupling Reaction
(Aqueous Buffer, pH 8.0)

Coenzyme A
RP-HPLC Purification (2E,9Z)-Octadecadienoyl-CoA

(Lyophilized Solid)

LC-MS/MS SystemSample containing
(2E,9Z)-octadecadienoyl-CoA

Solid-Phase Extraction
(C18 or Anion Exchange) LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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